Cas no 950426-02-5 (7-chloro-N-(2-methoxyphenyl)-1-benzoxepine-4-carboxamide)

• Product Name: 7-chloro-N-(2-methoxyphenyl)-1-benzoxepine-4-carboxamide
• CAS No: 950426-02-5
• MF: C₁₈H₁₄ClNO₃
• MW: 327.761663913727
• CID: 5430940
• PubChem ID: 20896529
• Update Time: 2025-07-22

7-chloro-N-(2-methoxyphenyl)-1-benzoxepine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3375-2774
• AKOS001557302
• STK948195
• 7-chloro-N-(2-methoxyphenyl)benzo[b]oxepine-4-carboxamide
• 7-chloro-N-(2-methoxyphenyl)-1-benzoxepine-4-carboxamide
• 950426-02-5
• 7-Chloro-N-(2-methoxyphenyl)-1-benzoxepin-4-carboxamide

• Inchi： 1S/C18H14ClNO3/c1-22-17-5-3-2-4-15(17)20-18(21)12-8-9-23-16-7-6-14(19)11-13(16)10-12/h2-11H,1H3,(H,20,21)
• InChI Key： HKNYHUIHLCUJKD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2C=C(C(NC2=CC=CC=C2OC)=O)C=C1

Computed Properties

• Exact Mass: 327.0662210g/mol
• Monoisotopic Mass: 327.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.9±50.0 °C(Predicted)
• pka: 12.61±0.70(Predicted)

Additional information on 7-chloro-N-(2-methoxyphenyl)-1-benzoxepine-4-carboxamide

Comprehensive Overview of 7-chloro-N-(2-methoxyphenyl)-1-benzoxepine-4-carboxamide (CAS No. 950426-02-5)

The compound 7-chloro-N-(2-methoxyphenyl)-1-benzoxepine-4-carboxamide (CAS No. 950426-02-5) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzoxepine derivative is characterized by its unique structural features, including a chloro substitution at the 7-position and a methoxyphenyl carboxamide group. These modifications contribute to its potential biological activity, making it a subject of interest for drug discovery and development.

In recent years, the search for novel small-molecule therapeutics has intensified, driven by the need for treatments targeting complex diseases such as neurodegenerative disorders, inflammatory conditions, and metabolic syndromes. The structural motif of 7-chloro-N-(2-methoxyphenyl)-1-benzoxepine-4-carboxamide aligns with this trend, as its benzoxepine core is known to interact with various biological targets. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, which are hot topics in modern pharmacology.

The synthesis of CAS No. 950426-02-5 involves multi-step organic reactions, often starting from commercially available benzoxepine precursors. Key steps include chlorination at the 7-position and subsequent coupling with 2-methoxyaniline to form the carboxamide linkage. The purity and yield of this compound are critical for its application in high-throughput screening (HTS) assays, a method widely used in drug discovery pipelines. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and quality.

One of the most frequently asked questions about 7-chloro-N-(2-methoxyphenyl)-1-benzoxepine-4-carboxamide is its potential therapeutic applications. While preclinical studies are ongoing, preliminary data suggest its relevance in central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier. This property is highly sought after in the development of neuroprotective agents and antidepressants, areas where current treatments often face limitations.

Another area of interest is the compound's structure-activity relationship (SAR). Researchers are exploring how modifications to the benzoxepine scaffold or the methoxyphenyl group could enhance its efficacy or selectivity. Such investigations are part of broader efforts to optimize lead compounds for clinical trials, a process that dominates discussions in medicinal chemistry forums and publications.

From an industrial perspective, the demand for CAS No. 950426-02-5 is rising, particularly among contract research organizations (CROs) and pharmaceutical companies specializing in targeted therapy. Its commercial availability is often highlighted in chemical databases and supplier catalogs, where it is listed alongside other bioactive heterocycles. This reflects the growing market for specialty chemicals in drug development.

Environmental and safety considerations are also part of the discourse surrounding this compound. While 7-chloro-N-(2-methoxyphenyl)-1-benzoxepine-4-carboxamide is not classified as hazardous under current regulations, proper handling protocols are emphasized in laboratory safety guidelines. This aligns with the broader push for green chemistry practices in synthetic organic research.

In summary, 7-chloro-N-(2-methoxyphenyl)-1-benzoxepine-4-carboxamide (CAS No. 950426-02-5) represents a promising candidate in the quest for new therapeutic agents. Its structural complexity, potential biological activity, and relevance to contemporary research trends make it a compound worth watching in the evolving landscape of drug discovery and chemical biology.